Cas no 1361697-31-5 (Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate
• CAS No: 1361697-31-5
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4932936
• Update Time: 2025-10-28

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-11(16)9-7(4-14)5-15-6(2)8(9)10(12)13/h5,10H,3-4,14H2,1-2H3
• InChI Key： RXQRURADYPOUHG-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(CN)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate

Comprehensive Overview of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate (CAS No. 1361697-31-5)

The compound Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate (CAS No. 1361697-31-5) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering superior resistance to oxidative degradation. This characteristic has sparked interest in its use for designing next-generation therapeutics targeting chronic diseases and infectious pathogens.

The ethyl ester moiety in Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate provides excellent solubility in organic solvents, facilitating its incorporation into multi-step synthetic routes. Its versatility is further highlighted by its compatibility with common coupling reactions, such as amide bond formation and reductive amination, which are critical for constructing complex molecular architectures. These attributes align with the growing trend of fragment-based drug design, where small, modular building blocks are prioritized for combinatorial chemistry.

From an industrial perspective, scalability and cost-efficiency are key considerations for intermediates like CAS No. 1361697-31-5. Recent advancements in continuous flow chemistry have enabled more sustainable production methods, reducing waste and energy consumption. This aligns with the broader pharmaceutical industry's shift toward green chemistry principles, a topic frequently searched by professionals seeking eco-friendly synthetic strategies.

Another area of interest is the compound's potential role in crop protection. Pyridine-based compounds are known for their herbicidal and fungicidal properties, and the difluoromethyl substitution could enhance their binding affinity to target enzymes in pests. With global attention on sustainable agriculture, researchers are investigating whether this molecule could contribute to the development of low-toxicity, high-efficacy agrochemicals.

Analytical characterization of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate typically involves techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, which are crucial for regulatory compliance in preclinical studies. The compound's stability under various pH conditions is also a subject of ongoing research, addressing a common query among formulation scientists.

In summary, CAS No. 1361697-31-5 represents a compelling case study in the intersection of medicinal chemistry and material science. Its multifunctional design caters to diverse applications, from small-molecule therapeutics to advanced crop solutions, while adhering to modern sustainability standards. As the scientific community continues to explore its full potential, this compound is poised to remain a focal point in innovation-driven industries.